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Compound of Interest

Compound Name: Sodium hypochlorous acid
Cat. No.: B8357359
Get Quote

For the attention of laboratory and research professionals, this document outlines the critical
safety procedures, personal protective equipment (PPE) requirements, and disposal plans for
the handling of sodium hypochlorite solutions.

Sodium hypochlorite (NaOCI) is a highly corrosive and reactive chemical commonly used for
disinfection and bleaching.[1] Adherence to stringent safety protocols is paramount to mitigate
risks of chemical burns, respiratory irritation, and other serious health effects.[2][3]

Personal Protective Equipment (PPE)

When handling sodium hypochlorite, the following personal protective equipment is mandatory
to prevent direct contact and exposure.[4]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield are required,
especially when handling

higher concentrations.[5][6]

Protects against severe eye
irritation, burns, and potential
permanent damage from
splashes.[2][3]

Hand Protection

Nitrile, PVC, neoprene, or butyl

rubber gloves should be worn.

[5107]

Provides a chemical-resistant
barrier to prevent skin

corrosion and burns.[2][8]

Body Protection

A fully buttoned lab coat,
apron, or a full-body chemical
suit is necessary depending on
the potential for exposure.[6][9]
Long-sleeved clothing is a

minimum requirement.[9]

Shields the skin from
accidental splashes and

contact.[1]

Foot Protection

Closed-toe shoes that
completely cover the feet are
required. For larger scale
operations, rubber boots are

recommended.[1][6]

Protects feet from spills.

Respiratory Protection

Work should be conducted in a
well-ventilated area or under a
chemical fume hood.[5][9] If
exposure limits may be
exceeded, a NIOSH-approved

respirator is required.[7][10]

Prevents inhalation of irritating
vapors and chlorine gas, which
can be released upon
decomposition or mixing with
acids.[1]

Operational Plan and Handling Procedures

Storage:

e Store sodium hypochlorite in a cool, dry, and well-ventilated area away from direct sunlight

and heat, as these conditions can cause it to degrade and release chlorine gas.[4][9]

» Keep containers tightly sealed and stored below eye level.[1]
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o Use secondary containment, such as a non-reactive plastic bin, to prevent the spread of
spills.[1][10]

o Store away from incompatible materials, especially acids, ammonia, and flammable
substances, as mixing can produce toxic chlorine gas or other hazardous reactions.[9][11]

Handling:

Always add sodium hypochlorite to water, never the other way around, to avoid a hazardous
reaction.[9]

Use the smallest practical amount and lowest effective concentration for the task.[1]

Ensure an eyewash station and safety shower are immediately accessible in the work area.

[1]

Do not eat, drink, or smoke in areas where sodium hypochlorite is handled.[12]

Emergency and Spill Response

In Case of Exposure:

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15-20 minutes and remove contaminated clothing.[4][10] Seek medical attention.[10]

o Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least
15-30 minutes, holding the eyelids open.[3][5] Seek immediate medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[10] If
breathing has stopped, begin artificial respiration (do not use mouth-to-mouth if the
substance was ingested or inhaled).[10] Seek immediate medical attention.[10]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink water or milk.[4]
Seek immediate medical attention.[2]

Spill Cleanup:
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o Small Spills: For minor spills, trained personnel wearing appropriate PPE can absorb the
liquid with inert materials like sand or a spill kit absorbent.[4][13] The area should then be
rinsed with plenty of water.[14]

o Large Spills: In the event of a large spill, evacuate the area immediately and call emergency
services.[5][10] Isolate the spill area to prevent further spread.[14]

Disposal Plan

o Waste sodium hypochlorite must be handled as hazardous waste.[10]
o Collect waste in a compatible, properly labeled container.[5]

» Solutions containing less than 10% sodium hypochlorite may be eligible for drain disposal
with copious amounts of water, but always consult local regulations and institutional policies
first.[5]

o For disposal of larger quantities or concentrated solutions, contact your institution's waste
management group for specific procedures.[10]

Logical Workflow for Handling Sodium Hypochlorite
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Caption: Workflow for the safe handling of sodium hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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